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Compound of Interest

Compound Name: Pyraclonil

Cat. No.: B1679897 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of Pyraclonil, tailored for researchers, scientists, and drug development professionals.

Adherence to these procedures is critical for ensuring laboratory safety and environmental

protection.

Pyraclonil is a herbicide used to control various weeds[1]. Due to identified risks to the

environment, particularly to aquatic plant species, fish, and invertebrates, its disposal is subject

to stringent regulations to prevent contamination and adverse effects[2].

Regulatory Framework
The disposal of Pyraclonil and its associated containers is governed by federal, state, and

local regulations. In the United States, the primary federal law is the Resource Conservation

and Recovery Act (RCRA), which establishes a "cradle-to-grave" system for managing

hazardous waste from its point of generation to its final disposal[3][4]. State and local laws may

impose stricter requirements[5]. Always consult with your institution's Environmental Health &

Safety (EHS) department and local waste management authorities to ensure full compliance.

Personal Protective Equipment (PPE)
Before handling Pyraclonil for disposal or cleaning up a spill, it is mandatory to wear the

appropriate personal protective equipment.

Hand Protection: Chemical-resistant gloves.

Eye Protection: Safety glasses with side shields or chemical goggles.
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Skin and Body Protection: A lab coat or other protective clothing to prevent skin contact.

Respiratory Protection: Handle only in well-ventilated areas. If dusts or mists are generated,

use an appropriate respirator.

Step-by-Step Disposal Procedures
Disposal of Unused or Excess Pyraclonil
Unwanted Pyraclonil must be treated as hazardous waste.

Do Not Dispose On-Site: Never pour Pyraclonil down the sink, into a toilet, or onto the

ground. These actions can contaminate waterways and disrupt wastewater treatment

processes.

Identify as Hazardous Waste: Clearly label the container as "Hazardous Waste" and include

the chemical name "Pyraclonil."

Store Safely: Keep the waste in its original, tightly sealed container in a designated, secure,

and well-ventilated hazardous waste accumulation area.

Contact a Licensed Disposal Facility: Arrange for pickup and disposal through your

institution's EHS department or a certified hazardous waste disposal contractor. Provide

them with the Safety Data Sheet (SDS) for Pyraclonil.

Disposal of Empty Pyraclonil Containers
Residual amounts of Pyraclonil in "empty" containers can still be hazardous. Never reuse

these containers for any other purpose.

Triple Rinse Immediately: The container must be triple-rinsed immediately after it has been

emptied to prevent the residue from drying and becoming difficult to remove.

Step A: Empty all remaining product into the application equipment (e.g., a spray tank) and

allow the container to drain for an additional 30 seconds.

Step B: Fill the container to 20-25% of its capacity with water. Securely replace the cap.

Step C: Vigorously shake or agitate the container for at least 30 seconds.
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Step D: Pour the rinse water (rinsate) into the spray tank for use. Allow the container to

drain completely for 30 seconds.

Step E: Repeat steps B through D two more times.

Render Unusable: After the final rinse, puncture the container to prevent accidental reuse.

Final Disposal: A properly triple-rinsed container may be disposed of as non-hazardous solid

waste or recycled, depending on local regulations. Some regions have specific recycling

programs for pesticide containers, such as drumMUSTER. Confirm the appropriate disposal

method with your local waste authority.

Spill Management and Disposal
In the event of a spill, follow these procedures for cleanup and disposal of the resulting waste.

Ensure Safety: Ventilate the area of the spill. Restrict access to unauthorized personnel.

Containment: Prevent the spilled material from spreading or entering drains, sewers, or

public waterways.

Cleanup:

Carefully sweep up solid material, taking care not to generate dust.

Use an inert absorbent material like sand or vermiculite for liquid spills.

Collect all spilled material and contaminated absorbents into a sealable, airtight container

that is clearly labeled as "Hazardous Waste: Pyraclonil Spill Debris".

Decontaminate: Wash the spill area with large amounts of water, if appropriate. Collect the

contaminated water for disposal as hazardous waste.

Disposal: The sealed container of spill debris must be disposed of through a licensed

hazardous waste contractor.

Quantitative Data
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The following table summarizes key health-based reference levels for Pyraclonil in surface

water, which underscore the importance of preventing environmental release.

Parameter Value Issuing Authority Purpose

Acute Surface Water

HHRL

7895 parts per billion

(ppb)

California Department

of Pesticide

Regulation (DPR)

Maximum residue

level not expected to

pose an acute risk to

human health,

including sensitive

groups.

Chronic Surface

Water HHRL
480 ppb

California Department

of Pesticide

Regulation (DPR)

Average residue level

not expected to pose

a chronic risk to

human health,

including sensitive

groups.

*HHRL: Human Health Reference Level. Based on the mode of action, Pyraclonil and its

degradates (M-1 and M-11) are considered to have equivalent toxicity and should be summed

if detected together.

Pyraclonil Disposal Workflow
The following diagram illustrates the decision-making process for managing different types of

Pyraclonil waste.
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Pyraclonil Waste Generated

What type of waste is it?

Label as Hazardous Waste

Unused Product

Triple-rinse container
immediately

Empty Container

Contain spill and
prevent entry to drains

Accidental Spill

Store in original container
in a secure area

Arrange pickup by licensed
hazardous waste contractor

Add rinsate to spray tank for use

Puncture and dispose of container
per local regulations (recycle/trash)

Collect spill material into
a sealed, labeled container

Dispose of container as
hazardous waste

Click to download full resolution via product page

Caption: A flowchart outlining the proper disposal paths for different forms of Pyraclonil waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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